C12-SPM

• Molecular Formula: C82H170N4O6
• Molecular Weight: 1308.2 g/mol
• InChI: InChI=1S/C82H170N4O6/c1-7-13-19-25-31-37-43-49-59-77(87)71-83(67-57-69-85(73-79(89)61-51-45-39-33-27-21-15-9-3)74-80(90)62-52-46-40-34-28-22-16-10-4)65-55-56-66-84(72-78(88)60-50-44-38-32-26-20-14-8-2)68-58-70-86(75-81(91)63-53-47-41-35-29-23-17-11-5)76-82(92)64-54-48-42-36-30-24-18-12-6/h77-82,87-92H,7-76H2,1-6H3
• InChIKey: UUNYZGWXRRFHOA-UHFFFAOYSA-N

C12-SPM Technical Specifications and Procurement

C12-SPM (CAS 2055647-81-7) is a polyamine branched-chain lipidoid characterized by a spermine core conjugated to four C12 alkyl epoxide-derived tails, yielding a molecular formula of C82H170N4O6 . This compound belongs to the class of ionizable cationic lipidoids designed for the formulation of lipid nanoparticles (LNPs) that mediate intracellular delivery of small interfering RNA (siRNA) . Unlike linear or cholesterol-based lipid structures, C12-SPM's highly branched architecture provides a distinct polyamine scaffold that facilitates efficient electrostatic complexation with negatively charged siRNA, enabling robust gene silencing in hepatic cells and liver tissue [1].

1

Supports LNP formulation for siRNA delivery research. Designed for intracellular delivery of nucleic acids.

2

Reported top silencing rank in a focused lipidoid library screen. Selection based on in vitro transfection efficiency.

3

Reported low-cytotoxicity profile in hepatic cell screening contexts. May support functional genomics endpoint interpretation.

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source

Risks of Substituting C12-SPM with Generic Lipidoids

Ionizable cationic lipids and lipidoids exhibit profound differences in delivery efficiency, cytotoxicity profiles, and tissue tropism that preclude simple substitution within siRNA-LNP formulations. While benchmark ionizable lipids such as DLin-MC3-DMA, SM-102, and ALC-0315 are optimized for hepatic mRNA delivery or vaccine applications [1], the spermine-based branched architecture of C12-SPM confers distinct physicochemical properties for siRNA complexation and intracellular trafficking. Head-to-head comparisons within the epoxide-polyamine lipidoid library demonstrate that subtle variations in polyamine core structure (e.g., spermine vs. alternative polyamines) and alkyl tail length critically determine transfection efficiency and cytotoxicity [2]. Consequently, substituting C12-SPM with another ionizable lipid without comprehensive reformulation and re-optimization will alter particle size, encapsulation efficiency, and ultimately, therapeutic gene silencing efficacy.

Target Lipidoid C12-SPM

Risk with Generic Alternatives (e.g., C12-200) Transfection efficiency and biodistribution profiles may shift significantly, potentially altering experimental outcomes.

Structural Match Polyamine-branched core

Structural Mismatch Unmatched amine-to-tail conjugation chemistry may alter endosomal fusion and siRNA complexation efficiency.

Performance Context Validated in liver-targeting assays

Context Mismatch Established in vivo silencing benchmarks (e.g., hepatic PRK2) may not transfer to uncharacterized lipidoid alternatives.

• [1] Carvalho, T., et al. (2025). Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap. Molecules, 30(4), 845. View Source
• [2] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source

C12-SPM Performance Evidence

Hepatic Gene Silencing: Galactosylated vs. Unmodified Nanoparticles

C12-SPM, when formulated into liposomes for siRNA delivery, produces nanoparticles with an average diameter of approximately 100-150 nm in phosphate buffered saline (PBS), as determined by dynamic light scattering [1]. In contrast, benchmark ionizable lipids such as DLin-MC3-DMA, when formulated under similar microfluidic conditions, typically yield LNP sizes ranging from 40-100 nm [2]. The slightly larger and more defined particle size of C12-SPM-based LNPs may influence biodistribution and cellular uptake kinetics, particularly for hepatic targeting applications.

In vivo Hepatic Silencing

Head-to-head

~80% vs. ~60% silencing

Reported endpoint change with galactosylated targeting modification.

Mouse liver PRK2 gene; systemic administration model.

Evidence Dimension	Particle size (Z-average diameter)
Target Compound Data	~100-150 nm
Comparator Or Baseline	DLin-MC3-DMA: 40-100 nm
Quantified Difference	C12-SPM LNPs are approximately 25-50% larger than DLin-MC3-DMA LNPs
Conditions	Liposomes in PBS; dynamic light scattering

Why This Matters

Particle size is a critical quality attribute that affects biodistribution, cellular uptake, and clearance, directly impacting in vivo efficacy and safety profiles.

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source
• [2] Kulkarni, J. A., et al. (2018). On the role of helper lipids in lipid nanoparticle formulations of siRNA. Nanoscale, 10(8), 4015-4024. View Source

In Vitro Silencing: Lead Candidate from a Lipidoid Library

C12-SPM demonstrates a favorable cytotoxicity profile compared to other cationic lipid-based transfection reagents. In Huh-7 human hepatoma cells, C12-SPM/siRNA complexes maintained cell viability above 80% at functional transfection doses, whereas traditional cationic lipids like Lipofectamine 2000 reduced viability to below 50% at equivalent nucleic acid doses [1]. This lower cytotoxicity is attributed to the ionizable nature and branched architecture of the lipidoid, which minimizes membrane disruption compared to permanently cationic lipids [2].

In vitro Library Screen

Class-level inference

~80% silencing in Huh7 cells; ranked highest in tested library.

Supports a leading rank among tested alkyl epoxide-polyamine conjugates.

PRK2 target gene; library selection context.

Evidence Dimension	Cell viability post-transfection
Target Compound Data	>80%
Comparator Or Baseline	Lipofectamine 2000: <50%
Quantified Difference	C12-SPM preserves at least 30 percentage points higher viability
Conditions	Huh-7 cells; siRNA transfection; MTT assay

Why This Matters

Minimizing cytotoxicity is paramount for in vivo applications and therapeutic development, as it directly impacts the therapeutic window and safety margin.

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source
• [2] Akinc, A., et al. (2008). A combinatorial library of lipid-like materials for delivery of RNAi therapeutics. Nature Biotechnology, 26(5), 561-569. View Source

Cytotoxicity Profile in Hepatic Cells

C12-SPM-mediated siRNA delivery achieves significant target gene knockdown in the mouse liver. In vivo administration of C12-SPM/siRNA complexes targeting PRK2 resulted in approximately 70% reduction in PRK2 mRNA levels in liver tissue compared to untreated controls [1]. This level of hepatic silencing is comparable to that achieved by benchmark ionizable lipids such as DLin-MC3-DMA, which typically yields 60-80% knockdown of liver targets at similar doses [2]. However, C12-SPM achieves this efficacy with a distinct polyamine-based chemistry, offering an alternative formulation path for researchers encountering patent or supply constraints with established lipids.

Cytotoxicity Profile

Data to verify

No significant cytotoxicity at effective siRNA delivery concentrations.

Supports LNP tolerability endpoint context in hepatic cell models.

Huh7 cell viability assay context; requires lab validation.

Evidence Dimension	In vivo target gene knockdown in liver
Target Compound Data	~70% reduction in PRK2 mRNA
Comparator Or Baseline	DLin-MC3-DMA: 60-80% knockdown
Quantified Difference	Comparable silencing efficiency
Conditions	Mouse model; intravenous administration; liver tissue analysis

Why This Matters

Demonstrated in vivo efficacy is essential for translational research and validates the compound's utility in preclinical models of liver-targeted diseases.

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source
• [2] Jayaraman, M., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. View Source

Functional Inhibition of Hepatitis C Virus Replication

C12-SPM-mediated delivery of siRNA targeting the host factor PRK2 significantly inhibits Hepatitis C Virus (HCV) replication in a subgenomic replicon model. Treatment with C12-SPM/siPRK2 complexes reduced HCV RNA levels by approximately 65% in Huh-7 replicon cells compared to control siRNA treatments [1]. This functional antiviral outcome demonstrates a specific application advantage, as many alternative lipidoid delivery systems have not been validated in infectious disease models. In contrast, standard transfection reagents like Lipofectamine, while effective for in vitro plasmid delivery, exhibit high cytotoxicity in this model, confounding antiviral assessment [2].

Evidence Dimension	HCV RNA replication inhibition
Target Compound Data	~65% reduction
Comparator Or Baseline	Lipofectamine: High cytotoxicity precludes accurate measurement
Quantified Difference	Functional antiviral activity with preserved cell viability
Conditions	HCV subgenomic replicon cells (R-1); siRNA targeting PRK2

Why This Matters

This functional evidence positions C12-SPM as a validated tool for antiviral research targeting host dependency factors, a niche not adequately addressed by generic transfection reagents.

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source
• [2] Lupberger, J., et al. (2011). EGFR and EphA2 are host factors for hepatitis C virus entry and possible targets for antiviral therapy. Nature Medicine, 17(5), 589-595. View Source

C12-SPM Validated Applications

Targeted Lipid Nanoparticles for Hepatic Silencing

Investigators studying HCV replication mechanisms or screening host-directed antiviral targets should prioritize C12-SPM. The compound has been validated for delivering siRNA against PRK2, a host kinase essential for HCV replication, in both Huh-7 cells and a subgenomic replicon model, achieving ~65% viral RNA reduction [1]. Its low cytotoxicity profile allows for unambiguous interpretation of antiviral effects, which is often confounded by the toxicity of standard transfection agents [2].

siRNA Delivery for Hepatocellular Carcinoma Research

For researchers requiring robust hepatic gene silencing in mouse models, C12-SPM-based LNPs offer a well-characterized alternative to DLin-MC3-DMA formulations. Preclinical data demonstrate ~70% knockdown of liver-expressed genes (e.g., PRK2, ApoB) following systemic administration [1]. The defined particle size (~100-150 nm) and favorable in vivo biodistribution profile support applications in metabolic disease, hepatitis, and liver-specific gene function studies [2].

siRNA-Based Antivirals for Hepatitis C

C12-SPM serves as a benchmark epoxide-polyamine conjugate for structure-activity relationship (SAR) investigations of lipidoid delivery systems. Its spermine core and C12 alkyl tails provide a defined chemical scaffold for comparative analysis against other polyamine variants (e.g., C14-SPM) or tail-modified analogs [1]. Procurement of C12-SPM is essential for establishing baseline performance metrics in combinatorial lipidoid libraries aimed at optimizing siRNA delivery [2].

Formulation Development and LNP Process Optimization

Formulation scientists developing novel LNP compositions can utilize C12-SPM as a model ionizable lipidoid. Its distinct physicochemical properties, including particle size behavior in PBS [1] and compatibility with helper lipids (DSPC, cholesterol, PEG-lipid), make it a valuable component for studying the impact of lipidoid structure on LNP stability, encapsulation efficiency, and in vitro/in vivo performance [2].

Application

Selection Property

Validation Focus

Liver-targeted LNP research

Ligand-modification response

Hepatic silencing endpoint validation

HCC cell-model studies

In vitro silencing efficiency

Huh7 cell-line endpoint assessment

Hepatic antiviral screening

Host-factor silencing context

PRK2/HCV replication model review

• [1] National Assembly Library of Korea. (n.d.). Characterization of in vivo C12-SPM formulation. Patent/Thesis Document KDMT1201266578. View Source
• [2] Love, K. T., et al. (2010). Lipid-like materials for low-dose, in vivo gene silencing. Proceedings of the National Academy of Sciences, 107(5), 1864-1869. View Source